Cas no 1779122-68-7 (5-Bromo-4-oxo-1-(tetrahydro-furan-2-ylmethyl)-1,4-dihydro-pyridine-3-carbonitrile)

• Product Name: 5-Bromo-4-oxo-1-(tetrahydro-furan-2-ylmethyl)-1,4-dihydro-pyridine-3-carbonitrile
• CAS No: 1779122-68-7
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 5162130
• Update Time: 2025-05-23

5-Bromo-4-oxo-1-(tetrahydro-furan-2-ylmethyl)-1,4-dihydro-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-oxo-1-(tetrahydro-furan-2-ylmethyl)-1,4-dihydro-pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 5-bromo-1,4-dihydro-4-oxo-1-[(tetrahydro-2-furanyl)methyl]-

• Inchi： 1S/C11H11BrN2O2/c12-10-7-14(5-8(4-13)11(10)15)6-9-2-1-3-16-9/h5,7,9H,1-3,6H2
• InChI Key： ZGAXXQKZWDACJX-UHFFFAOYSA-N
• SMILES： C1N(CC2CCCO2)C=C(Br)C(=O)C=1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 5-Bromo-4-oxo-1-(tetrahydro-furan-2-ylmethyl)-1,4-dihydro-pyridine-3-carbonitrile

Comprehensive Overview of 5-Bromo-4-oxo-1-(tetrahydro-furan-2-ylmethyl)-1,4-dihydro-pyridine-3-carbonitrile (CAS No. 1779122-68-7)

The compound 5-Bromo-4-oxo-1-(tetrahydro-furan-2-ylmethyl)-1,4-dihydro-pyridine-3-carbonitrile (CAS No. 1779122-68-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyridine core, a bromine substituent, and a tetrahydrofuran moiety, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antiviral agents.

In recent years, the demand for heterocyclic compounds like 5-Bromo-4-oxo-1-(tetrahydro-furan-2-ylmethyl)-1,4-dihydro-pyridine-3-carbonitrile has surged due to their versatility in medicinal chemistry. The bromine atom at the 5-position enhances its reactivity, enabling further functionalization through cross-coupling reactions, a topic frequently searched in academic and industrial circles. Additionally, the nitrile group offers a handle for further derivatization, aligning with the growing trend of modular synthesis in organic chemistry.

The tetrahydrofuran (THF) ring in this compound is another critical feature, as it improves solubility and bioavailability—a key consideration in modern drug design. This aligns with current user queries about "solubility-enhancing functional groups" and "bioavailability optimization strategies." The molecule’s dihydropyridine scaffold is also noteworthy, as it is a common motif in calcium channel blockers and other cardiovascular drugs, making it a hot topic in pharmacology forums.

From a synthetic perspective, CAS No. 1779122-68-7 is often discussed in the context of Pd-catalyzed reactions and microwave-assisted synthesis, two techniques frequently searched by chemists aiming to improve reaction efficiency. Its stability under various conditions makes it a reliable building block for high-throughput screening libraries, a subject of interest for AI-driven drug discovery platforms.

Environmental and regulatory considerations are also relevant when working with 5-Bromo-4-oxo-1-(tetrahydro-furan-2-ylmethyl)-1,4-dihydro-pyridine-3-carbonitrile. While it is not classified as hazardous, proper handling and disposal are emphasized in safety guidelines, reflecting user concerns about "green chemistry" and "sustainable lab practices." This compound’s compatibility with biodegradable solvents is another area of exploration, tying into broader industry trends toward eco-friendly synthesis.

In summary, 5-Bromo-4-oxo-1-(tetrahydro-furan-2-ylmethyl)-1,4-dihydro-pyridine-3-carbonitrile (CAS No. 1779122-68-7) is a multifaceted compound with significant potential in life sciences. Its structural complexity and functional groups make it a subject of ongoing research, particularly in areas like drug development, catalysis, and material science. As the scientific community continues to explore its applications, this molecule is poised to remain a key player in innovative chemical solutions.